Cas no 70380-29-9 (1-Benzyl-4-(chloromethyl)-1H-1,2,3-triazole)

1-Benzyl-4-(chloromethyl)-1H-1,2,3-triazole is a versatile heterocyclic compound featuring a benzyl-substituted triazole core with a reactive chloromethyl functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for click chemistry applications and the construction of more complex triazole-based derivatives. The chloromethyl group enables further functionalization through nucleophilic substitution reactions, facilitating the introduction of diverse substituents. Its benzyl moiety enhances solubility in organic solvents, improving reactivity in various synthetic protocols. The compound is particularly useful in pharmaceutical research, where triazole scaffolds are employed for their bioisosteric properties and metabolic stability. Careful handling is recommended due to the reactivity of the chloromethyl group.

1-Benzyl-4-(chloromethyl)-1H-1,2,3-triazole structure

70380-29-9 structure

Product Name:1-Benzyl-4-(chloromethyl)-1H-1,2,3-triazole

CAS No:70380-29-9

MF:C₁₀H₁₀ClN₃

MW:207.659500598907

CID:1076170

PubChem ID:12905755

Update Time:2025-07-02

1-Benzyl-4-(chloromethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

- 1-Benzyl-4-(chloromethyl)-1H-1,2,3-triazole
- 1-benzyl-4-(chloromethyl)-1,2,3-triazole
- 1-benzyl-4-chloromethyl-1,2,3-triazole
- 1-benzyl-4-chloromethyl-1H-[1,2,3]triazole
- 1-benzyl-4-chloromethyl-1H-1,2,3-triazole
- AGN-PC-00K0WB
- FT-0686324
- SureCN3103838
- CHEMBL3229467
- 1-benzyl-4-(chloromethyl)triazole
- F2157-0745
- VCA38029
- MFCD16748189
- DTXSID80512636
- 70380-29-9
- CG-0721
- AKOS011687901
- SCHEMBL3103838
- DB-162236
- MDL： MFCD16748189
- Inchi： 1S/C10H10ClN3/c11-6-10-8-14(13-12-10)7-9-4-2-1-3-5-9/h1-5,8H,6-7H2
- InChI Key： VDEJEUQPCJMKBP-UHFFFAOYSA-N
- SMILES： ClCC1=CN(CC2C=CC=CC=2)N=N1

Computed Properties

Exact Mass: 207.0563250g/mol
Monoisotopic Mass: 207.0563250g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 30.7Å²

1-Benzyl-4-(chloromethyl)-1H-1,2,3-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B151061-100mg	1-Benzyl-4-(chloromethyl)triazole	70380-29-9		100mg	$ 70.00	2022-06-07
TRC	B151061-500mg	1-Benzyl-4-(chloromethyl)triazole	70380-29-9		500mg	$ 275.00	2022-06-07
TRC	B151061-1g	1-Benzyl-4-(chloromethyl)triazole	70380-29-9		1g	$ 410.00	2022-06-07
Apollo Scientific	OR33608-1g	1-Benzyl-4-(chloromethyl)-1H-1,2,3-triazole	70380-29-9	97%	1g	£305.00	2023-09-02
Chemenu	CM524292-1g	1-Benzyl-4-(chloromethyl)-1H-1,2,3-triazole	70380-29-9	95%	1g	$213	2024-07-24
Key Organics Ltd	CG-0721-1MG	1-benzyl-4-(chloromethyl)-1H-1,2,3-triazole	70380-29-9	>97%	1mg	£37.00	2025-02-09
Key Organics Ltd	CG-0721-5MG	1-benzyl-4-(chloromethyl)-1H-1,2,3-triazole	70380-29-9	>97%	5mg	£46.00	2025-02-09
Key Organics Ltd	CG-0721-10MG	1-benzyl-4-(chloromethyl)-1H-1,2,3-triazole	70380-29-9	>97%	10mg	£63.00	2025-02-09
Key Organics Ltd	CG-0721-20MG	1-benzyl-4-(chloromethyl)-1H-1,2,3-triazole	70380-29-9	>97%	20mg	￡76.00	2023-04-19
Key Organics Ltd	CG-0721-0.5G	1-benzyl-4-(chloromethyl)-1H-1,2,3-triazole	70380-29-9	>97%	0.5g	£165.00	2025-02-09